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An In-depth Technical Guide on the Thermochemical Properties and Stability of 1,3,5-Trithiane

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,3,5-Trithiane, a heterocyclic organic compound with the formula (CH2S)s, serves as a stable
trimer of the otherwise unstable thioformaldehyde.[1] This whitepaper provides a
comprehensive overview of the thermochemical properties and stability of 1,3,5-trithiane,
presenting key quantitative data in a structured format. Detailed experimental methodologies
for the determination of these properties are also outlined to aid in the replication and extension
of these findings. This document is intended to be a valuable resource for researchers,
scientists, and professionals in drug development who utilize or study sulfur-containing
heterocycles.

Introduction

1,3,5-Trithiane is a six-membered ring compound with alternating methylene bridges and
thioether groups.[1] It is a versatile building block in organic synthesis, notably as a masked
source of formaldehyde.[1] Its applications extend to materials science, where it is used in the
development of polymers and coatings requiring enhanced thermal stability and chemical
resistance, and in pharmaceutical development as a potential scaffold for new therapeutic
agents.[2] A thorough understanding of its thermochemical properties and stability is paramount
for its effective and safe use in these fields.
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Thermochemical Properties

The thermochemical properties of 1,3,5-trithiane have been determined through various
calorimetric and computational studies. These properties are crucial for understanding the
energy landscape of reactions involving this compound.

Enthalpy of Formation and Sublimation

The standard enthalpy of formation (AfH®) and enthalpy of sublimation (AsubH®) are key
parameters for assessing the energetic stability of a compound.

Property State Value (kJ mol—?) Reference

Standard Enthalpy of

) Solid -8.6+2.6 [31[4][5]
Formation (AfH°®)
Standard Enthalpy of
) Gaseous 84.6+2.6 [3114115]
Formation (AfH°®)
Enthalpy of
93.2+0.2 [3]1[4][5]

Sublimation (AsubH®)

Heat Capacity, Enthalpy, and Entropy

The National Institute of Standards and Technology (NIST) has critically evaluated
thermophysical property data for 1,3,5-trithiane, which is available through their Web Thermo
Tables (WTT).[6] This data includes heat capacity, enthalpy, and entropy as a function of
temperature for different phases.

Table 2: Temperature-Dependent Thermophysical Properties[6]
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Property Phase Temperature Range (K)
Heat Capacity at Saturation Crystal 1 in equilibrium with

0.0005 - 488.4
Pressure Gas

Heat Capacity at Saturation o o ]
Liquid in equilibrium with Gas 488.4 - 500

Pressure
Crystal 1 in equilibrium with

Enthalpy 0.0005 - 488.4
Gas

Enthalpy Liquid in equilibrium with Gas 488.4 - 500

Enthalpy Ideal Gas 200 - 1000
Crystal 1 in equilibrium with

Entropy 0.0005 - 488.4
Gas

Entropy Liquid in equilibrium with Gas 488.4 - 500

Stability

The stability of 1,3,5-trithiane is a critical factor for its storage, handling, and application in
various chemical processes.

Thermal Stability

1,3,5-Trithiane is a white to almost white crystalline powder that is stable under normal
conditions.[2][7] Its melting point is reported to be in the range of 215 to 220 °C, at which it also
begins to decompose.[1][8]

Table 3: Physical and Thermal Stability Data

Property Value Reference(s)

White to almost white
Appearance , (2]
crystalline powder

_ _ 215-220 °C (with
Melting Point B [1][8]
decomposition)
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DSC measurements have shown an exothermic effect that was not discussed in detail in the
cited article, followed by an endothermic effect around 515 K.[9] Cooling curves indicate the

presence of two or three polymorphic forms.[9]

Experimental Protocols

Detailed experimental methodologies are essential for the verification and advancement of
scientific data. The following sections describe the protocols used to determine the

thermochemical properties of 1,3,5-trithiane.

Synthesis of 1,3,5-Trithiane

A common method for the synthesis of 1,3,5-trithiane involves the reaction of formaldehyde

with hydrogen sulfide in the presence of a strong acid.[1][10]

Experimental Workflow: Synthesis of 1,3,5-Trithiane
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Synthesis of 1,3,5-Trithiane

Mix 36% formaldehyde solution
and concentrated HCl in a tall glass cylinder.

Reaction

Bubble hydrogen sulfide gas through the solution
until no more precipitate is formed (12-24 hours).

Isolation

Collect the crude product by filtration.

Purification

Purify the product by recrystallization from benzene
using an inverted filtration apparatus.

Final Product

Dry the purified fine, nearly colorless needles.

Click to download full resolution via product page
Caption: Workflow for the synthesis of 1,3,5-Trithiane.
Detailed Protocol:

e A mixture of 326 g (3.9 moles) of a 36% formaldehyde solution and 700 cc of concentrated
hydrochloric acid is placed in a tall glass cylinder.[10]

o Hydrogen sulfide is passed through the solution until precipitation is complete, which
typically takes 12 to 24 hours.[10]

e The crude product, fine, nearly colorless needles, is collected.[10]
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« Purification is achieved by recrystallization from 1 liter of benzene using an inverted filtration
method.[10]

Calorimetric Measurements

The enthalpies of formation and sublimation have been measured using calorimetric

techniques.

Experimental Workflow: Calorimetric Measurement

Calorimetric Measurement Workflow

Enthalpy of Combustion

Combustion of 1,3,5-trithiane in a
static-bomb calorimeter.

l Enthalpy of Sublimation

Measurement of vapor pressure at different temperatures
using a Knudsen-effusion technique.

; '

Measurement of energy of combustion.

Correction to standard state. Application of the Clausius-Clapeyron equation.
Derivation of standard enthalpy of formation in the solid state. Calculation of enthalpy of sublimation.

\ /

Derivation of standard enthalpy of formation in the gaseous state.

Click to download full resolution via product page

Caption: Workflow for determining thermochemical properties.
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Detailed Protocol for Enthalpy of Formation: The standard enthalpy of formation in the solid
state was determined from its energy of combustion. This was measured using a static-bomb
calorimeter. The supporting information of the cited study provides detailed procedures for
these thermochemical measurements.[5]

Detailed Protocol for Enthalpy of Sublimation: The enthalpy of sublimation was determined by
measuring the vapor pressure of the compound at different temperatures using a Knudsen-
effusion technique. The variation of vapor pressure with temperature allows for the calculation
of the enthalpy of sublimation via the Clausius-Clapeyron equation.[5]

Differential Scanning Calorimetry (DSC)

The thermal properties, including melting point and phase transitions, were investigated using
Differential Scanning Calorimetry (DSC).

Detailed Protocol: DSC measurements were performed using a Mettler Toledo DSC821e.[9]
Samples were subjected to heating and cooling cycles to observe thermal events. For instance,
a measurement on a 4.83 mg sample involved a first heating curve, a cooling curve, and a
second heating curve, all at a rate of 5 K min=1.[9]

Conclusion

This technical guide has summarized the key thermochemical properties and stability data for
1,3,5-trithiane. The provided tables offer a quick reference for its enthalpy of formation,
sublimation, heat capacity, and thermal stability. Furthermore, the detailed experimental
protocols for synthesis and calorimetric measurements serve as a practical guide for
researchers. The stability of 1,3,5-trithiane, coupled with its well-characterized thermochemical
properties, reinforces its utility as a valuable reagent and building block in both academic and
industrial research, particularly in the fields of organic synthesis, materials science, and drug
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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